Cas no 2168343-77-7 (9-(methoxymethyl)-2,2-dimethyl-6-oxa-10-azaspiro4.5decane)

• Product Name: 9-(methoxymethyl)-2,2-dimethyl-6-oxa-10-azaspiro4.5decane
• CAS No: 2168343-77-7
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5836585
• PubChem ID: 165864846
• Update Time: 2025-11-01

9-(methoxymethyl)-2,2-dimethyl-6-oxa-10-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 9-(methoxymethyl)-2,2-dimethyl-6-oxa-10-azaspiro4.5decane
• 9-(methoxymethyl)-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane
• EN300-1279733
• 2168343-77-7

• Inchi： 1S/C12H23NO2/c1-11(2)5-6-12(9-11)13-10(8-14-3)4-7-15-12/h10,13H,4-9H2,1-3H3
• InChI Key： HWNHDHKRIXLWGX-UHFFFAOYSA-N
• SMILES： O1CCC(COC)NC21CCC(C)(C)C2

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.5Ų

Additional information on 9-(methoxymethyl)-2,2-dimethyl-6-oxa-10-azaspiro4.5decane

Professional Introduction to Compound with CAS No. 2168343-77-7 and Product Name: 9-(methoxymethyl)-2,2-dimethyl-6-oxa-10-azaspiro4.5decane

The compound with the CAS number 2168343-77-7 and the product name 9-(methoxymethyl)-2,2-dimethyl-6-oxa-10-azaspiro4.5decane represents a significant advancement in the field of pharmaceutical chemistry. This spirocyclic azaspirane derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a spirocyclic framework, combined with an azetidinone ring and a methoxymethyl substituent, imparts distinct chemical and pharmacological properties that make it a valuable candidate for further investigation.

In recent years, there has been a growing interest in spirocyclic compounds due to their ability to exhibit high binding affinity and selectivity towards biological targets. The spirocyclic core in 9-(methoxymethyl)-2,2-dimethyl-6-oxa-10-azaspiro4.5decane is particularly noteworthy, as it can stabilize complex three-dimensional conformations, which is often crucial for effective drug design. This structural motif has been shown to enhance solubility and metabolic stability, making it an attractive scaffold for medicinal chemists.

The 9-(methoxymethyl) group in the molecule introduces a unique functional handle that can be exploited for further derivatization. This substituent not only influences the electronic properties of the molecule but also provides a site for chemical modification, enabling the synthesis of analogs with tailored biological activities. Such modifications are essential for optimizing drug candidates and improving their pharmacokinetic profiles.

Recent studies have highlighted the potential of azaspirane derivatives as modulators of various biological pathways. The 6-oxa and 10-aza functionalities in 9-(methoxymethyl)-2,2-dimethyl-6-oxa-10-azaspiro4.5decane contribute to its ability to interact with biological targets in a specific manner. These features have been associated with anti-inflammatory, antiviral, and anticancer activities, making this compound a promising lead for therapeutic development.

The dimethyl groups at the 2-position further enhance the steric bulk of the molecule, which can be critical for achieving optimal receptor binding. This steric arrangement can prevent unwanted interactions and improve selectivity, thereby reducing off-target effects. Such properties are highly valued in drug discovery, where minimizing side effects is paramount.

Current research in the field of spirocyclic azaspiranes has demonstrated their potential in addressing unmet medical needs. For instance, studies have shown that derivatives of this class can inhibit enzymes involved in inflammatory processes, offering a novel approach to treating chronic inflammatory diseases. Additionally, their ability to modulate protein-protein interactions has opened up new avenues for anticancer therapy.

The synthesis of 9-(methoxymethyl)-2,2-dimethyl-6-oxa-10-azaspiro4.5decane involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The spirocyclic core is typically constructed through cycloaddition reactions or ring-closing metathesis, techniques that have been refined over the years to achieve high yields and enantioselectivity. These synthetic strategies are crucial for producing sufficient quantities of the compound for preclinical studies.

In conclusion, 9-(methoxymethyl)-2,2-dimethyl-6-oxa-10-azaspiro4.5decane (CAS No. 2168343-77-7) represents a cutting-edge compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development. As research in this area continues to progress, we can expect to see more innovative applications of spirocyclic azaspiranes in medicine.